N-cyclopentyl-2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H30N6O4 and its molecular weight is 454.531. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dual Cytokine Regulator
A study identified a compound with a similar structural profile, demonstrating dual regulatory effects on cytokines tumor necrosis factor-alpha (TNF-alpha) and interleukin-10, showing potential in treating conditions like septic shock, rheumatoid arthritis, and Crohn's disease due to its immunomodulatory properties (Fukuda et al., 2000).
Antimicrobial Activity
Another research focused on the synthesis and structural elucidation of compounds, including derivatives of the chemical structure of interest, revealing antimicrobial activities. These studies highlight the importance of such compounds in developing new antimicrobial agents (Ma et al., 2016).
Anticancer and Anti-inflammatory Potential
Compounds with a similar framework have been synthesized and evaluated for their anticancer and anti-inflammatory activities, providing insights into their therapeutic potential against various cancer types and inflammation-related disorders (Ghule et al., 2013).
COX-2 Inhibitory and Analgesic Activity
A novel synthesis approach led to compounds that exhibited high inhibitory activity on cyclooxygenase-2 (COX-2) and demonstrated significant analgesic and anti-inflammatory effects. This research underscores the potential therapeutic applications of such compounds in pain management and inflammation (Abu‐Hashem et al., 2020).
Antiproliferative Activity Against Human Cancer Cell Lines
Studies have also explored the antiproliferative effects of derivatives against various human cancer cell lines, indicating their potential as anticancer agents. This research area highlights the importance of structural analogs of N-cyclopentyl-2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide in cancer research (Mallesha et al., 2012).
Properties
IUPAC Name |
N-cyclopentyl-2-[5-[4-(cyclopropanecarbonyl)piperazin-1-yl]-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N6O4/c1-26-20-19(22(32)29(23(26)33)14-18(30)25-16-4-2-3-5-16)17(8-9-24-20)27-10-12-28(13-11-27)21(31)15-6-7-15/h8-9,15-16H,2-7,10-14H2,1H3,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOKFFRDKCZOEEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NC3CCCC3)N4CCN(CC4)C(=O)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.